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Compound Name:
2,2-Bis(hydroxymethyl)butanoic

acid

Cat. No.: B159916 Get Quote

For researchers, scientists, and drug development professionals, the responsible disposal of

chemical waste is a critical component of laboratory safety and environmental stewardship.

This guide provides essential, immediate safety and logistical information for the proper

disposal of 2,2-Bis(hydroxymethyl)butanoic acid, ensuring compliance with safety protocols

and environmental regulations.

Immediate Safety Considerations: 2,2-Bis(hydroxymethyl)butanoic acid is classified as a

skin and eye irritant and is harmful to aquatic life with long-lasting effects.[1] Therefore,

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, must be worn at all times when handling this chemical. All handling and preparation for

disposal should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol
The primary directive for the disposal of 2,2-Bis(hydroxymethyl)butanoic acid is to utilize a

licensed and approved waste disposal facility.[1] Due to its environmental hazards, this

chemical must not be disposed of down the drain or in regular trash.

Step 1: Waste Identification and Segregation

Clearly identify the waste as "2,2-Bis(hydroxymethyl)butanoic acid."
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If it is a solution, indicate the solvent and concentration.

Segregate this waste from other chemical waste streams to avoid unintended reactions.

Specifically, keep it separate from incompatible materials.

Step 2: Container Selection and Labeling

Select a chemically compatible and leak-proof container for the waste. High-density

polyethylene (HDPE) containers are generally suitable for acidic organic compounds.

The container must be in good condition, with a secure, tight-fitting lid.

Affix a "Hazardous Waste" label to the container. The label must include:

The full chemical name: "2,2-Bis(hydroxymethyl)butanoic acid" (do not use

abbreviations).

The quantity of waste.

The date of waste generation.

The location of origin (e.g., laboratory name and room number).

The name and contact information of the principal investigator or responsible person.

Appropriate hazard pictograms (e.g., irritant, environmentally hazardous).

Step 3: Temporary On-site Storage

Store the sealed and labeled waste container in a designated and secure satellite

accumulation area.

This area should be away from general laboratory traffic and incompatible chemicals.

Ensure the storage area has secondary containment to capture any potential leaks.

Step 4: Arrange for Professional Disposal
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Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

If your institution does not have an EHS department, you will need to contract with a licensed

hazardous waste disposal company.

To find an approved facility, you can consult resources such as the U.S. Environmental

Protection Agency (EPA) Hazardous Waste Information Platform.[2]

Provide the waste disposal company with a complete and accurate description of the waste,

including its chemical composition and any known hazards.

Step 5: Documentation

Maintain a record of all hazardous waste generated and disposed of. This documentation is

crucial for regulatory compliance and internal safety audits.

Hazard Profile for Disposal Considerations
The following table summarizes the key hazards of 2,2-Bis(hydroxymethyl)butanoic acid that

inform the required disposal procedures.

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[1]

Serious Eye Irritation H319
Causes serious eye irritation.

[1]

Chronic Aquatic Hazard H412
Harmful to aquatic life with

long lasting effects.[1]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2,2-Bis(hydroxymethyl)butanoic acid.
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Waste Generation & Preparation

Temporary Storage

Final Disposal

Generate 2,2-Bis(hydroxymethyl)butanoic
acid waste

Wear appropriate PPE
(goggles, gloves, lab coat)

Select a compatible, leak-proof
waste container

Label container with 'Hazardous Waste'
and full chemical details

Store sealed container in a
designated satellite accumulation area

Ensure secondary containment
is in place

Contact institution's EHS or a
licensed waste disposal company

Schedule waste pickup

Maintain disposal records

Click to download full resolution via product page

Disposal workflow for 2,2-Bis(hydroxymethyl)butanoic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b159916?utm_src=pdf-body-img
https://www.benchchem.com/product/b159916?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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